N-(2,2-di(furan-2-yl)ethyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[2,2-bis(furan-2-yl)ethyl]-8-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C21H17NO6/c1-25-18-6-2-5-13-11-14(21(24)28-19(13)18)20(23)22-12-15(16-7-3-9-26-16)17-8-4-10-27-17/h2-11,15H,12H2,1H3,(H,22,23)
• InChI Key: WIDKCCGABSIKRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCC(C3=CC=CO3)C4=CC=CO4
• Molecular Formula: C21H17NO6
• Molecular Weight: 379.4 g/mol

Description

N-(2,2-di(furan-2-yl)ethyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide, also known as DFE, is a synthetic compound that has shown promising results in scientific research applications. DFE belongs to the class of chromene derivatives and has been studied for its potential use in various fields such as cancer research, neuroprotection, and anti-inflammatory therapy.

Scientific Research Applications

Synthesis and Biological Evaluation

Research on coumarin derivatives, including chromene-3-carboxamides, highlights their synthesis for biological evaluation. For instance, innovative coumarin derivatives containing the thiazolidin-4-one ring have been synthesized and evaluated for their antibacterial and antifungal activities (C. K. Ramaganesh et al., 2010). These studies underline the interest in developing new compounds with potential therapeutic applications.

Catalysis and Green Chemistry

The one-pot synthesis of related compounds like 3-(furan-2-yl)-4-hydroxy-2H-chromen-2-ones, using K10 montmorillonite clay as a heterogeneous catalyst, showcases the application of green chemistry principles in the synthesis of complex molecules (Jin Zhang et al., 2018). This approach emphasizes the role of sustainable methods in chemical synthesis.

Material Science Applications

The enzymatic synthesis of biobased polyesters using furan derivatives as building blocks illustrates the potential of these compounds in the development of new materials. Furan polyesters, derived from 2,5-bis(hydroxymethyl)furan, offer a sustainable alternative to conventional petrochemical-based polymers (Yi Jiang et al., 2014). This research contributes to the advancement of biobased materials with potential applications in various industries.

Advanced Oxidation Processes

The selective oxidation of 5-hydroxymethyl-2-furfural to furan-2,5-dicarboxylic acid over spinel mixed metal oxide catalysts demonstrates the application of furan derivatives in catalytic processes (Archana Jain et al., 2015). Furan-2,5-dicarboxylic acid is a key platform chemical for the production of biobased polymers, underscoring the relevance of furan derivatives in sustainable chemical manufacturing.